Cas no 62525-47-7 (1H-2-Benzothiopyran-1-acetic acid, 1-cyano-3,4-dihydro-, ethyl ester)

• Product Name: 1H-2-Benzothiopyran-1-acetic acid, 1-cyano-3,4-dihydro-, ethyl ester
• CAS No: 62525-47-7
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 441640
• PubChem ID: 71385559
• Update Time: 2025-04-19

1H-2-Benzothiopyran-1-acetic acid, 1-cyano-3,4-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzothiopyran-1-acetic acid, 1-cyano-3,4-dihydro-, ethyl ester
• ethyl 2-(1-cyano-3,4-dihydroisothiochromen-1-yl)acetate
• DTXSID30807786
• 62525-47-7
• Ethyl (1-cyano-3,4-dihydro-1H-2-benzothiopyran-1-yl)acetate

• Inchi： 1S/C14H15NO2S/c1-2-17-13(16)9-14(10-15)12-6-4-3-5-11(12)7-8-18-14/h3-6H,2,7-9H2,1H3
• InChI Key： GKXHPOKWZUSXEJ-UHFFFAOYSA-N
• SMILES： S1CCC2C=CC=CC=2C1(C#N)CC(=O)OCC

Computed Properties

• Exact Mass: 261.08245
• Monoisotopic Mass: 261.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 50.09